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Compound of Interest

Compound Name: Lica 38
Cat. No.: B15806110
Get Quote
\ J

For researchers and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals are critical
components of laboratory safety. This document provides essential, step-by-step guidance for
the proper disposal of Lica 38, a titanate coupling agent, to ensure operational safety and
regulatory compliance.

Lica 38, also known as Ken-React® LICA 38, is a combustible liquid and causes serious eye
irritation.[1] Adherence to proper disposal protocols is crucial to mitigate risks and protect both
laboratory personnel and the environment.

Chemical and Physical Properties of Lica 38

A summary of the key quantitative data for Lica 38 is provided in the table below for easy
reference.
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Property Value

CAS Number 103432-54-8

Appearance Greenish-brown, transparent viscous liquid
Flash Point 140 °F (60 °C)

Density 1.13 g/cm3 at 16 °C

Viscosity <5000 cps at 25 °C

Solubility Soluble in isopropyl alcohol, xylene, toluene

INChl=1S/3C16H3607P2.C12H2103.4Ti/c31-5-
9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-
16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-
15-8-5-2;;;;/h315-16H,5-14H2,1-4H3,
(H2,17,18,19);4-5H,1-2,6-
11H2,3H3;;5:/q555-1;5,+1,+2/p-6

InChl

Experimental Protocols for Safe Disposal

The following detailed methodologies provide a procedural workflow for the safe disposal of
Lica 38.

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye Protection: Always wear safety goggles or a face shield to protect against splashes.[2][3]
o Hand Protection: Use impervious gloves compatible with Lica 38.[1]

» Protective Clothing: Wear a lab coat, closed-toe shoes, and clothing that covers the arms
and legs.[2]

» Ventilation: Handle Lica 38 in a well-ventilated area to minimize inhalation of vapors.[1]

« Ignition Sources: Keep away from open flames, hot surfaces, and other potential ignition
sources as Lica 38 is a combustible liquid.[1][4]
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. Waste Collection and Storage:

Designated Waste Container: Collect waste Lica 38 in a designated, properly labeled
container. The container should be made of a compatible material (e.g., glass or a suitable
plastic) and have a secure lid.[5][6]

Labeling: Clearly label the waste container with "Hazardous Waste," "Combustible," "Eye
Irritant,” and the chemical name "Lica 38."

Storage Location: Store the waste container in a cool, dry, and well-ventilated area
designated for hazardous waste.[4] This area should be away from incompatible materials.

Container Integrity: Ensure the waste container is kept closed except when adding waste to
prevent the release of vapors.[5]

. Disposal Procedure:

Do Not Dispose Down the Drain: Under no circumstances should Lica 38 be poured down
the sink or into any drainage system.[3][4][7]

Segregation of Waste: Do not mix Lica 38 waste with other incompatible waste streams.

Licensed Waste Disposal Service: Arrange for the collection and disposal of Lica 38 waste
through a licensed and reputable hazardous waste disposal company.[4][7] These
companies are equipped to handle and transport hazardous materials in compliance with all
federal, state, and local regulations.

Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal, in accordance with your institution's policies and local regulations.

Logical Workflow for Lica 38 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Lica 38.
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Start: Lica 38 Waste Generated

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Step 2: Select Designated
Hazardous Waste Container

'

Step 3: Label Container Correctly
(‘Hazardous Waste', 'Lica 38', etc.)

'

Step 4: Carefully Transfer Waste
to Container

'

Step 5: Store Container in a
Designated, Ventilated Area

'

Step 6: Contact Licensed
Hazardous Waste Disposal Service

'

Step 7: Complete and
File Disposal Documentation

End: Safe and Compliant Disposal
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of
Lica 38.

By following these procedures, laboratories can ensure the safe handling and disposal of Lica
38, fostering a secure research environment and maintaining compliance with all relevant
safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15806110?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15806110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

